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Compound of Interest

Compound Name: 3',4',7-Tri(hydroxyethyl)quercetin

CAS No.: 23077-88-5

Cat. No.: B3060998

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Properties
CAS Number: 23077-88-5[1]

IUPAC Name: 2-(3,4-bis(2-hydroxyethoxy)phenyl)-3,5-dihydroxy-7-(2-hydroxyethoxy)-4H-1-

benzopyran-4-one[1]

This compound, 3',4',7-Tri(hydroxyethyl)quercetin, is a hydroxyethylated derivative of the

naturally occurring flavonoid, quercetin. It is recognized as a degradation product of Troxerutin,

a mixture of hydroxyethylrutosides used in the management of venous disorders. The

introduction of hydroxyethyl groups enhances the water solubility of the parent quercetin

molecule.

Table 1: Physicochemical Properties of 3',4',7-Tri(hydroxyethyl)quercetin
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Property Value Source

Molecular Formula C21H22O10 [1]

Molecular Weight 434.39 g/mol Calculated

Appearance
Not specified in literature; likely

a crystalline solid
Inferred

Solubility
Higher than quercetin in

aqueous solutions
Inferred from structure

Biological Activities and Therapeutic Potential
(Inferred)
Direct experimental data on the biological activities of 3',4',7-Tri(hydroxyethyl)quercetin is

limited. However, as a significant degradation product of Troxerutin, its biological effects are

likely to contribute to the overall pharmacological profile of the parent drug mixture. Troxerutin

is known for its potent antioxidant, anti-inflammatory, and vasoprotective effects.[2][3][4][5]

Table 2: Summary of Known Biological Activities of Troxerutin (Parent Compound Mixture)
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Biological Activity Mechanism of Action
Potential Therapeutic
Application

Antioxidant

Scavenges free radicals,

inhibits reactive oxygen

species (ROS) production.[2]

[6]

Attenuation of oxidative stress

in vascular and

neurodegenerative diseases.

[2][7]

Anti-inflammatory

Modulates pro-inflammatory

cytokine production,

downregulates adhesion

molecules (ICAM-1, VCAM-1).

[2]

Management of chronic

venous insufficiency,

inflammatory arthritis.[8]

Vasoprotective

Strengthens capillaries,

improves microcirculation,

reduces capillary fragility and

permeability.[2][5]

Treatment of varicose veins,

diabetic retinopathy, and

hemorrhoids.[2][4]

Neuroprotective

Crosses the blood-brain

barrier, reduces

neuroinflammation and

oxidative stress in the central

nervous system.[2]

Potential therapeutic for stroke

and neurodegenerative

disorders.[2]

Lipid Metabolism

Enhances the clearance of

LDL cholesterol and

triglycerides.[2]

Management of hyperlipidemia

and metabolic syndrome.[2]

It is hypothesized that 3',4',7-Tri(hydroxyethyl)quercetin contributes to these effects,

particularly those related to antioxidant and anti-inflammatory actions, due to the preservation

of the core flavonoid structure responsible for these activities.

Experimental Protocols
A validated stability-indicating analytical method for the quantification of 3',4',7-
Tri(hydroxyethyl)quercetin has been developed, which is crucial for quality control and

pharmacokinetic studies of Troxerutin.
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Synthesis of 3',4',7-Tri(hydroxyethyl)quercetin
While detailed synthesis protocols are proprietary, the compound has been synthesized for use

as a reference standard in analytical studies. The general approach involves the selective

hydroxyethylation of quercetin.

Quantification by Liquid Chromatography-Ultraviolet
Detection (LC-UV)
A stability-indicating LC-UV method has been established for the simultaneous determination of

3',4',7-Tri-O-(β-hydroxyethyl)rutin (the main component of Troxerutin) and its degradation

product, 3',4',7-Tri(hydroxyethyl)quercetin.

Table 3: LC-UV Method Parameters for Quantification

Parameter Condition

Column
Phenomenex Kinetex EVO C18 (150 × 3 mm, 5

μm)

Mobile Phase
Gradient elution with acetonitrile and 10 mM

ammonium bicarbonate buffer (pH 9.2)

Detection
UV spectrophotometry (wavelength not

specified in abstract)

Linearity Range 5.1-35 μg mL-1

Precision (RSDs) ≤ 2% for both intraday and interday

Average Recovery 97.9%

This method has been successfully applied to stability studies of both the drug substance and

finished drug products.[9]

Signaling Pathways (Hypothesized)
The specific signaling pathways modulated by 3',4',7-Tri(hydroxyethyl)quercetin have not

been elucidated. However, based on the known mechanisms of its parent compound,
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quercetin, and the broader activities of Troxerutin, several pathways can be proposed as likely

targets.

Antioxidant Response Pathway
Quercetin is known to activate the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling

pathway, a master regulator of the antioxidant response. It is plausible that 3',4',7-
Tri(hydroxyethyl)quercetin also modulates this pathway.
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Caption: Hypothesized Nrf2-mediated antioxidant pathway for 3',4',7-
Tri(hydroxyethyl)quercetin.

Anti-inflammatory Signaling Pathway
Troxerutin exerts its anti-inflammatory effects in part by inhibiting the NF-κB (Nuclear factor

kappa-light-chain-enhancer of activated B cells) signaling pathway. 3',4',7-
Tri(hydroxyethyl)quercetin may share this mechanism.
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3',4',7-Tri(hydroxyethyl)quercetin Inhibits
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Caption: Hypothesized NF-κB-mediated anti-inflammatory pathway for 3',4',7-
Tri(hydroxyethyl)quercetin.

Future Directions
While the physicochemical properties and analytical methods for 3',4',7-
Tri(hydroxyethyl)quercetin are emerging, further research is warranted to fully characterize

its biological activities and pharmacological profile. Key areas for future investigation include:

In vitro and in vivo studies to confirm its antioxidant, anti-inflammatory, and vasoprotective

properties.

Pharmacokinetic studies to understand its absorption, distribution, metabolism, and excretion

profile.

Mechanism of action studies to elucidate the specific signaling pathways it modulates.

Toxicology studies to establish its safety profile.

A deeper understanding of the biological role of 3',4',7-Tri(hydroxyethyl)quercetin will provide

valuable insights into the overall therapeutic efficacy of Troxerutin and may open avenues for

its development as a standalone therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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